Cas no 89756-60-5 (Taurinamide Hydrochloride)

Taurinamide Hydrochloride structure

Product Name:Taurinamide Hydrochloride

CAS No:89756-60-5

MF:C₂H₉ClN₂O₂S

MW:160.623058080673

MDL:MFCD02258341

CID:93961

Update Time:2024-10-26

Taurinamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Aminoethanesulfonamide hydrochloride
- Taurinamide Hydrochloride
- 2-aminoethanesulphonamide hydrochloride
- 2-aminoethanesulphonamide monohy
- 2-Aminoethanesulphonamide monohydrochloride
- TAURYLAMIDE HYDROCHLORIDE
- 2-AMinoethanesulfonaMide, HCl
- ST 31-84
- 2-aminoethane-1-sulfonamide hydrochloride
- 2-Aminoethanesulfonamide HCl
- Ethanesulfonamide, 2-amino-, monohydrochloride
- C2H8N2O2S.HCl
- 2-Aminoethanesulphonamide HCl
- 2-Amino-ethanesulfonamide hydrochloride
- DGUVEYAZTOUCEJ-UHFFFAOYSA-N
- 2-aminoethanesulfonamidehydrochloride
- KM2862
- SBB070085
- 2-amino
- Ethanesulfonamide, 2-amino-, hydrochloride (4CI)
- Ethanesulfonamide, 2-amino-, monohydrochloride (9CI)
- 2-Amino-ethanesulfonic acid amide
- hydrochloride
- MDL： MFCD02258341
- Inchi： 1S/C2H8N2O2S.ClH/c3-1-2-7(4,5)6;/h1-3H2,(H2,4,5,6);1H
- InChI Key： DGUVEYAZTOUCEJ-UHFFFAOYSA-N
- SMILES： Cl.O=S(CCN)(N)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 121
Topological Polar Surface Area: 94.6

Experimental Properties

Melting Point: 133 ºC
Boiling Point: 303.7°C at 760 mmHg

Taurinamide Hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Sealed in dry,Room Temperature

Taurinamide Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	044164-250mg	2-Aminoethanesulfonamide hydrochloride	89756-60-5	95%	250mg	￡21.00	2022-03-01
Fluorochem	044164-25g	2-Aminoethanesulfonamide hydrochloride	89756-60-5	95%	25g	￡370.00	2022-03-01
Fluorochem	044164-1g	2-Aminoethanesulfonamide hydrochloride	89756-60-5	95%	1g	￡45.00	2022-03-01
Fluorochem	044164-5g	2-Aminoethanesulfonamide hydrochloride	89756-60-5	95%	5g	￡136.00	2022-03-01
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MZ238-200mg	Taurinamide Hydrochloride	89756-60-5	97%	200mg	113.0CNY	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A860345-25g	2-Aminoethanesulfonamide Hydrochloride	89756-60-5	≥98%	25g	1,114.20	2021-05-17
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1437S-1g	2-Aminoethanesulfonamide hydrochloride	89756-60-5	97%	1g	381.62CNY	2021-05-08
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1437S-25g	2-Aminoethanesulfonamide hydrochloride	89756-60-5	97%	25g	3476.97CNY	2021-05-08

Taurinamide Hydrochloride Production Method

Production Method 1

4443-23-6

89756-60-5

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 7 h, reflux

Reference

: Synthesis and antiviral, insecticidal, and fungicidal activities of gossypol derivatives containing alkylimine, oxime or hydrazine moiety

Li, Ling; Li, Zheng; Wang, Kailiang; Liu, Yuxiu; Li, Yongqiang; et al, Bioorganic & Medicinal Chemistry, 2016, 24(3), 474-483

Production Method 2

89756-60-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 6 h, 7 MPa, rt

Reference

: A process for preparing taurolidine

, China, , ,

Production Method 3

136027-17-3

89756-60-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 15 min, rt
1.2 Reagents: Formic acid ; 10 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether ; rt

Reference

: Probing the Structural Requirements of Peptoids That Inhibit HDM2-p53 Interactions

Hara, Toshiaki; Durell, Stewart R.; Myers, Michael C.; Appella, Daniel H., Journal of the American Chemical Society, 2006, 128(6), 1995-2004

Production Method 4

4443-23-6

89756-60-5

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol , Water ; 3 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Synthesis and QSAR of Quinazoline Sulfonamides As Highly Potent Human Histamine H4 Receptor Inverse Agonists

Smits, Rogier A.; Adami, Maristella; Istyastono, Enade P.; Zuiderveld, Obbe P.; van Dam, Cindy M. E.; et al, Journal of Medicinal Chemistry, 2010, 53(6), 2390-2400